ethyl (E)-3-[4-[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]phenyl]prop-2-enoate

• IUPAC Name: ethyl (E)-3-[4-[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]phenyl]prop-2-enoate
• InChI: InChI=1S/C17H16N2O5/c1-3-23-16(20)11-9-14-6-4-13(5-7-14)8-10-15-17(19(21)22)12(2)18-24-15/h4-11H,3H2,1-2H3/b10-8+,11-9+
• InChI Key: LSKSOIAWGHQJDW-GFULKKFKSA-N
• Canonical SMILES: CCOC(=O)C=CC1=CC=C(C=C1)C=CC2=C(C(=NO2)C)[N+](=O)[O-]
• Isomeric SMILES: CCOC(=O)/C=C/C1=CC=C(C=C1)/C=C/C2=C(C(=NO2)C)[N+](=O)[O-]
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol
• CAS No.: 338395-86-1

Description

Ethyl (E)-3-[4-[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]phenyl]prop-2-enoate is a useful research compound. Its molecular formula is C17H16N2O5 and its molecular weight is 328.324. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Chemical Interactions and Crystal Packing : Studies have highlighted the importance of non-hydrogen bonding interactions, such as N⋯π and O⋯π, in the crystal packing of ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, demonstrating the complex intermolecular interactions that influence the structural arrangement of similar compounds (Zhang, Wu, & Zhang, 2011).
• Enantioselective Hydrogenation : A highly enantioselective sequential hydrogenation process for ethyl 2-oxo-4-arylbut-3-enoate has been developed, resulting in significant implications for the synthesis of optically active intermediates and final compounds (Meng, Zhu, & Zhang, 2008).

Potential Applications

• Antimicrobial Agents : New quinazolines synthesized from similar compounds have been evaluated for their antibacterial and antifungal activities, suggesting potential applications of ethyl (E)-3-[4-[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]phenyl]prop-2-enoate in developing antimicrobial agents (Desai, Shihora, & Moradia, 2007).
• Drug Synthesis : A study on the synthesis of Entacapone, a catechol-O-methyltransferase inhibitor, underlines the relevance of such chemical structures in medicinal chemistry and drug development (Harisha et al., 2015).

Structural Analysis and Novel Synthesis Methods

• Crystal Structure Analysis : Research into the crystal structures of related compounds provides quantitative insights into their molecular conformation, intermolecular interactions, and potential for forming supramolecular architectures, which is essential for designing new materials and drugs (Dey et al., 2014).
• Photochromic Diarylethene Precursors : The aerobic dimerization of ethyl 4-thienyl-3-ketobutanoate highlights a pathway towards modifiable photochromic diarylethene precursors, showcasing the versatility of ethyl enoate derivatives in material science (Lvov et al., 2017).